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Compound of Interest

Compound Name: 4-Hydroxy-6-methyl-2-pyrone

Cat. No.: B586867 Get Quote

A Comprehensive Technical Guide to 4-Hydroxy-
6-methyl-2-pyrone
For researchers, scientists, and professionals in drug development, 4-Hydroxy-6-methyl-2-
pyrone, also known as Triacetic acid lactone, presents a molecule of significant interest. This

pyrone derivative is not only a versatile building block in organic synthesis but also a naturally

occurring secondary metabolite with a spectrum of biological activities. This guide provides an

in-depth overview of its chemical and physical properties, experimental protocols for its

synthesis, and an exploration of its biological significance.

Core Chemical and Physical Properties
4-Hydroxy-6-methyl-2-pyrone is a white to light yellow crystalline powder.[1][2] Its

fundamental properties are summarized below, providing a foundational dataset for laboratory

and developmental applications.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b586867?utm_src=pdf-interest
https://www.benchchem.com/product/b586867?utm_src=pdf-body
https://www.benchchem.com/product/b586867?utm_src=pdf-body
https://www.benchchem.com/product/b586867?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8767354.htm
https://www.hsppharma.com/apis-and-intermediates/4-hydroxy-6-methyl-2-pyrone-cas-675-10-5.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b586867?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₆H₆O₃ [3][4]

Molecular Weight 126.11 g/mol [3][5]

Melting Point 188-190 °C (decomposes) [1][5]

Boiling Point 285.9 °C at 760 mmHg [2]

Density 1.348 g/cm³ [2]

Water Solubility 8.60 g/L at 20 °C [2][4]

pKa 5.14 ± 0.30 [1]

Appearance
White to light yellow crystal

powder
[1][2]

Spectroscopic Data:

Spectrum Type Key Data Points Reference

¹H NMR
Spectra available, key shifts

can be found in databases.
[6]

¹³C NMR
Spectra available, key shifts

can be found in databases.
[3]

GC-MS

Mass spectral data available,

with characteristic

fragmentation patterns.

[3]

LC-MS
Mass spectral data available

for various adducts.
[3]

Synthesis and Experimental Protocols
The synthesis of 4-Hydroxy-6-methyl-2-pyrone is most commonly achieved through the

deacetylation of dehydroacetic acid (DHAA).[7][8] This process is a cornerstone for obtaining

this valuable synthon.
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Synthesis from Dehydroacetic Acid
A prevalent method for the preparation of 4-Hydroxy-6-methyl-2-pyrone involves the reaction

of dehydroacetic acid with sulfuric acid.[8]

Experimental Protocol:

Reaction Setup: Dehydroacetic acid is reacted with an aqueous solution of sulfuric acid

(typically 93-99% by weight).[8]

Reaction Conditions: The reaction is conducted at temperatures ranging from 60°C to 140°C.

The pressure can vary from 10 mm Hg to about 6 kg/cm ².[8]

Ratio: The weight ratio of sulfuric acid to dehydroacetic acid is generally maintained between

0.8:1 and 3:1.[8]

Work-up: Following the reaction, the mixture is cooled, often in an ice bath. The solid product

is then washed with ice-cold water to yield 4-Hydroxy-6-methyl-2-pyrone as a white solid.

[9]
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Washing
(Ice-cold Water) 4-Hydroxy-6-methyl-2-pyrone
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Synthesis workflow from dehydroacetic acid.

Biological Activities and Potential Applications
4-Hydroxy-6-methyl-2-pyrone is a secondary metabolite found in a variety of organisms,

including bacteria, fungi, and plants.[10] It serves as a precursor for more complex natural

products and exhibits a range of biological activities that are of high interest to the drug

development community.
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The versatility of the 4-hydroxy-2-pyrone scaffold has led to its recognition for several

pharmacological properties, including antioxidant, anti-inflammatory, antimicrobial, and

anticancer activities.[10][11] For instance, the structurally similar compound pogostone, a 6-

methyl-4-hydroxy-2-pyrone derivative, has demonstrated inhibitory effects on both Gram-

negative and Gram-positive bacteria and exhibits anti-cancer properties.[10][12]

This compound is a valuable starting material for the synthesis of a variety of heterocyclic

compounds through multicomponent reactions.[13] Its utility as a synthon allows for the

creation of diverse chemical libraries for drug screening. It has been used in the synthesis of

pyrano[3,2-c]pyridones with antiproliferative and apoptosis-inducing activities.[1]

4-Hydroxy-6-methyl-2-pyrone

Antioxidant Anti-inflammatory Antimicrobial Anticancer Synthetic Building Block

Diverse Heterocycles

Multicomponent Reactions

Click to download full resolution via product page

Overview of biological activities and applications.

Safety and Handling
4-Hydroxy-6-methyl-2-pyrone is classified as an irritant, causing skin and serious eye

irritation.[3][5] It may also cause respiratory irritation.[3] Standard laboratory personal protective

equipment, including gloves, eye protection, and a dust mask, should be worn when handling

this compound.[5] It should be stored in a dry, dark place at room temperature in a well-sealed

container.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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